molecular formula C18H17NO6 B6574087 [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate CAS No. 1172943-47-3

[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate

Cat. No. B6574087
CAS RN: 1172943-47-3
M. Wt: 343.3 g/mol
InChI Key: ASXLEHNQQILNMI-UHFFFAOYSA-N
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Description

[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate (FODPA) is a synthetic compound with a wide range of applications in scientific research. It is a member of the phenylacetate family, which is a class of compounds with a wide variety of biological and physiological effects. FODPA has been used in various research studies to investigate the mechanisms of action of various biological and physiological processes.

Scientific Research Applications

Suzuki–Miyaura Coupling

The compound could potentially be used in Suzuki–Miyaura coupling reactions . This is a type of carbon–carbon bond-forming reaction widely used in organic chemistry. The reaction conditions are mild and functional group tolerant, making it suitable for a variety of organoboron reagents .

Reactions at the Benzylic Position

The compound could undergo various reactions at the benzylic position . These include free radical bromination and nucleophilic substitution. The benzylic position is particularly reactive due to the stabilization of the intermediate by the aromatic ring .

Antibacterial Activity

The furan ring in the compound suggests potential antibacterial activity . Furan derivatives have been found to exhibit antibacterial properties, making them useful in the development of new antibiotics .

Antifungal Activity

Similarly, the furan ring could also confer antifungal properties . This could be useful in the treatment of fungal infections .

Anticancer Activity

The compound could potentially exhibit anticancer activity . Derivatives of this compound are known to have potent anticancer properties, making them relevant therapeutic agents .

Anti-inflammatory Activity

The compound could also have anti-inflammatory activity . This could make it useful in the treatment of conditions characterized by inflammation .

Pesticidal Activity

The 1,2,3-triazole nucleus in the compound suggests potential pesticidal activity . Triazoles and their derivatives have been proven to be effective pesticides .

Antiasthmatic Activity

Finally, the compound could potentially exhibit antiasthmatic activity . The 1,2,3-triazole nucleus is associated with diverse pharmacological activities, including antiasthmatic properties .

properties

IUPAC Name

[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17NO6/c1-21-14-6-5-12(8-16(14)22-2)9-18(20)24-11-13-10-17(25-19-13)15-4-3-7-23-15/h3-8,10H,9,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ASXLEHNQQILNMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CC(=O)OCC2=NOC(=C2)C3=CC=CO3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17NO6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5-(Furan-2-yl)isoxazol-3-yl)methyl 2-(3,4-dimethoxyphenyl)acetate

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